Cas no 1344084-81-6 (1-2-(4-methylcyclohexyl)ethylpiperazine)

• Product Name: 1-2-(4-methylcyclohexyl)ethylpiperazine
• CAS No: 1344084-81-6
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5961096
• PubChem ID: 64226946
• Update Time: 2025-10-28

1-2-(4-methylcyclohexyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-(4-methylcyclohexyl)ethyl]-
• 1-(2-(4-Methylcyclohexyl)ethyl)piperazine
• 1-2-(4-methylcyclohexyl)ethylpiperazine
• AKOS013547599
• EN300-1844995
• 1344084-81-6
• 1-[2-(4-methylcyclohexyl)ethyl]piperazine
• CS-0283207

• Inchi： 1S/C13H26N2/c1-12-2-4-13(5-3-12)6-9-15-10-7-14-8-11-15/h12-14H,2-11H2,1H3
• InChI Key： KYZZKFVKRCVINC-UHFFFAOYSA-N
• SMILES： N1(CCC2CCC(C)CC2)CCNCC1

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.900±0.06 g/cm3(Predicted)
• Boiling Point: 280.0±8.0 °C(Predicted)
• pka: 9.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-2-(4-methylcyclohexyl)ethylpiperazine

Professional Introduction to 1-2-(4-methylcyclohexyl)ethylpiperazine (CAS No. 1344084-81-6)

1-2-(4-methylcyclohexyl)ethylpiperazine, chemically designated as CAS No. 1344084-81-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperazine derivative, characterized by its unique structural motif, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's molecular structure, featuring a piperazine ring substituted with a 4-methylcyclohexyl ethyl side chain, imparts distinct physicochemical properties that make it a valuable candidate for further investigation.

The piperazine core is a well-known pharmacophore in drug design, frequently incorporated into molecules targeting various biological pathways. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a versatile scaffold for medicinal chemists. In particular, the substitution pattern of the piperazine ring can significantly influence the compound's pharmacological profile, including its solubility, metabolic stability, and target specificity.

One of the most compelling aspects of 1-2-(4-methylcyclohexyl)ethylpiperazine is its structural similarity to other piperazine derivatives that have shown promise in preclinical and clinical studies. For instance, compounds with similar structural features have been investigated for their potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of the 4-methylcyclohexyl ethyl side chain in this compound may contribute to enhanced binding affinity and improved pharmacokinetic properties compared to simpler piperazine derivatives.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-2-(4-methylcyclohexyl)ethylpiperazine and its potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in disease pathways. For example, preliminary computational analyses indicate that this molecule could interact with enzymes such as protein kinase A and cytokine receptors, which are implicated in various physiological and pathological processes.

The synthesis of 1-2-(4-methylcyclohexyl)ethylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperazine ring through reductive amination or cyclocondensation reactions, followed by alkylation with the appropriate side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making it feasible to conduct extensive pharmacological evaluations.

In vitro studies have begun to explore the pharmacological potential of 1-2-(4-methylcyclohexyl)ethylpiperazine. Initial experiments have shown promising results in terms of receptor binding affinity and enzyme inhibition. These findings align with the structural predictions and highlight the compound's potential as a lead molecule for drug development. Further investigations are underway to elucidate its mechanism of action and assess its therapeutic efficacy in relevant disease models.

The compound's physicochemical properties, such as solubility and permeability, are critical factors that determine its suitability for drug development. The presence of the bulky 4-methylcyclohexyl ethyl group may influence these properties, potentially affecting oral bioavailability and tissue distribution. Optimization strategies are being explored to enhance these characteristics while maintaining pharmacological activity.

Regulatory considerations play a significant role in the progression of any new pharmaceutical entity from discovery to market approval. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for ensuring the quality and safety of 1-2-(4-methylcyclohexyl)ethylpiperazine throughout its development pipeline. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are crucial for navigating these complexities effectively.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel piperazine derivatives like 1-2-(4-methylcyclohexyl)ethylpiperazine contributes to the growing arsenal of tools available for addressing unmet medical needs. By leveraging structural diversity and computational modeling, scientists can identify new molecular entities with optimized pharmacological profiles.

Future directions for research on 1-2-(4-methylcyclohexyl)ethylpiperazine include expanding its chemical space through structural analogs and exploring novel therapeutic indications. Integration with cutting-edge technologies such as high-throughput screening (HTS) and fragment-based drug design may accelerate the discovery process further. Additionally, investigating combination therapies involving this compound with other drugs could provide synergistic benefits in treating complex diseases.

In conclusion, 1-2-(4-methylcyclohexyl)ethylpiperazine (CAS No. 1344084-81-6) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activity. Ongoing research efforts aim to validate its therapeutic efficacy and optimize its pharmacokinetic properties for clinical translation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future treatment strategies.